Cas no 2613384-50-0 (2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride)

• Product Name: 2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride
• CAS No: 2613384-50-0
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 5327767
• Update Time: 2025-06-29

2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4912513856
• 2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride

• Inchi： 1S/C13H19NO.ClH/c1-10-3-5-12(6-4-10)9-14-13-7-8-15-11(13)2;/h3-6,11,13-14H,7-9H2,1-2H3;1H
• InChI Key： MCBCGXHGXCIERA-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1C)NCC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 21.3

Additional information on 2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride

Introduction to 2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride (CAS No. 2613384-50-0)

2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride, with the CAS number 2613384-50-0, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule features a complex oxolan ring system combined with an amine functional group, making it a versatile scaffold for medicinal chemistry investigations.

The< strong>N-[(4-methylphenyl)methyl]oxolan-3-amine moiety is particularly noteworthy, as it combines the stability of the oxolan ring with the reactivity of the amine group. This structural feature allows for various chemical modifications, enabling the synthesis of derivatives with tailored biological activities. In recent years, there has been growing interest in oxolan-based compounds due to their reported bioactivity in several pharmacological contexts.

One of the most compelling aspects of 2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit< strong>antimicrobial and< strong>anti-inflammatory properties, making it a promising candidate for further investigation. The< strong>4-methylphenyl substituent enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target binding affinity.

In the realm of drug discovery, the< strong>hydrochloride salt form of this compound improves its solubility and stability, facilitating its use in both in vitro and in vivo studies. This form is particularly advantageous for pharmacokinetic assessments and formulation development. Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of such compounds, streamlining the drug development process.

The synthesis of 2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. The precision required in these synthetic steps underscores the importance of high-quality starting materials and optimized reaction conditions. Researchers have leveraged modern techniques such as flow chemistry to enhance yield and purity, ensuring that subsequent biological evaluations are performed on robust samples.

Evaluation of this compound's biological activity has revealed intriguing results in preliminary assays. For instance, studies have shown that derivatives of this scaffold exhibit< strong>inhibitory effects on certain enzymes associated with metabolic pathways relevant to human health. These findings align with ongoing efforts to develop targeted therapies for metabolic disorders and cancer. The< strong>molecular flexibility offered by the oxolan ring allows for interactions with diverse biological targets, opening up numerous possibilities for therapeutic intervention.

The integration of< strong>machine learning models into drug discovery has accelerated the identification of lead compounds like 2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride. By analyzing large datasets, these models can predict binding affinities and toxicological profiles with remarkable accuracy. This approach has been instrumental in prioritizing compounds for further testing, reducing the time and resources required for traditional screening methods.

In conclusion, 2-methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride (CAS No. 2613384-50-0) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and demonstrated bioactivity make it a valuable candidate for developing new therapeutic agents. As research continues to evolve, this compound is likely to play a significant role in addressing complex medical challenges.